Cas no 303024-37-5 (2-(benzylamino)-3-(1E)-(benzylimino)methyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-(benzylamino)-3-(1E)-(benzylimino)methyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 303024-37-5
• MF: C₂₄H₂₂N₄O
• MW: 382.457684993744
• CID: 5798501
• Update Time: 2025-10-20

2-(benzylamino)-3-(1E)-(benzylimino)methyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• (E)-2-(benzylamino)-3-((benzylimino)methyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• 2-Benzylamino-3-(benzylimino-methyl)-9-methyl-pyrido[1,2-a]pyrimidin-4-one
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 9-methyl-2-[(phenylmethyl)amino]-3-[[(phenylmethyl)imino]methyl]-
• 2-(benzylamino)-3-(1E)-(benzylimino)methyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one

• Inchi： 1S/C24H22N4O/c1-18-9-8-14-28-23(18)27-22(26-16-20-12-6-3-7-13-20)21(24(28)29)17-25-15-19-10-4-2-5-11-19/h2-14,17,26H,15-16H2,1H3
• InChI Key： HEGWSIYSSPRFDR-UHFFFAOYSA-N
• SMILES： C12C(C)=CC=CN1C(=O)C(C=NCC1=CC=CC=C1)=C(NCC1=CC=CC=C1)N=2

Additional information on 2-(benzylamino)-3-(1E)-(benzylimino)methyl-9-methyl-4H-pyrido1,2-apyrimidin-4-one

Comprehensive Analysis of 2-(benzylamino)-3-(1E)-(benzylimino)methyl-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 303024-37-5)

The compound 2-(benzylamino)-3-(1E)-(benzylimino)methyl-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 303024-37-5) is a structurally complex heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique pyrido[1,2-a]pyrimidin-4-one core, coupled with benzylamino and benzylimino substituents, makes it a promising candidate for various applications, including pharmaceutical research and material science. Researchers are increasingly exploring its potential as a scaffold for drug development, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for novel heterocyclic compounds like 2-(benzylamino)-3-(1E)-(benzylimino)methyl-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one has surged due to their versatility in drug design. The compound’s CAS No. 303024-37-5 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance. One of the key areas of interest is its potential role in addressing antibiotic resistance, a pressing global health issue. Scientists are investigating whether derivatives of this compound could serve as next-generation antimicrobial agents, offering new mechanisms of action against resistant pathogens.

The synthesis of 2-(benzylamino)-3-(1E)-(benzylimino)methyl-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one involves multi-step organic reactions, often starting from readily available precursors like 2-aminopyridine and benzylamine. The E-configuration of the benzylimino group is critical for its biological activity, as it influences the molecule’s binding affinity to target proteins. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis routes for this compound, aligning with the global push for sustainable scientific practices.

Another hot topic linked to CAS No. 303024-37-5 is its potential application in cancer research. Preliminary studies suggest that the compound’s ability to interact with kinase enzymes could make it a valuable tool for developing targeted therapies. Kinase inhibitors are a major focus in oncology, and the structural features of 2-(benzylamino)-3-(1E)-(benzylimino)methyl-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one may offer new avenues for drug discovery. This aligns with the increasing number of searches for "kinase inhibitor heterocycles" and "anticancer pyrimidine derivatives" in scientific literature.

From a material science perspective, the compound’s aromatic and conjugated system lends itself to applications in organic electronics. Researchers are examining its potential use in OLEDs (organic light-emitting diodes) and photovoltaic cells, where its electron-rich structure could enhance performance. This intersection of chemistry and technology is a trending topic, as evidenced by the rise in searches for "heterocyclic compounds in electronics" and "organic semiconductors."

Quality control and analytical characterization of 2-(benzylamino)-3-(1E)-(benzylimino)methyl-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one are crucial for its successful application. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. The compound’s CAS No. 303024-37-5 is often referenced in analytical protocols, highlighting its standardized identification in research and industrial settings.

In summary, 2-(benzylamino)-3-(1E)-(benzylimino)methyl-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 303024-37-5) represents a multifaceted molecule with broad potential across pharmaceuticals, materials science, and beyond. Its unique structure and emerging applications make it a subject of ongoing research, driven by the scientific community’s quest for innovative solutions to modern challenges. As interest in heterocyclic chemistry and drug discovery continues to grow, this compound is poised to remain a key player in advancing these fields.